Cas no 100126-62-3 (Benzoyl chloride,2-ethyl-3,5-dimethyl-)
100126-62-3 structure
Product Name:Benzoyl chloride,2-ethyl-3,5-dimethyl-
CAS No:100126-62-3
MF:C11H13ClO
MW:196.673322439194
CID:123965
Update Time:2024-01-25
Benzoyl chloride,2-ethyl-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-ethyl-3,5-dimethyl-
- Benzoyl chloride, 2-ethyl-3,5-dimethyl- (6CI)
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- Inchi: 1S/C11H13ClO/c1-4-9-8(3)5-7(2)6-10(9)11(12)13/h5-6H,4H2,1-3H3
- InChI Key: RHBVHVQTFYNTLU-UHFFFAOYSA-N
- SMILES: C(Cl)(=O)C1=CC(C)=CC(C)=C1CC
Computed Properties
- Exact Mass: 242.0579
- Monoisotopic Mass: 196.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- PSA: 17.07
Benzoyl chloride,2-ethyl-3,5-dimethyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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